Cas no 1105217-88-6 (2-{2-(4-methanesulfonylphenyl)amino-1,3-thiazol-4-yl}-N-methylacetamide)
2-{2-(4-methanesulfonylphenyl)amino-1,3-thiazol-4-yl}-N-methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-(4-methanesulfonylphenyl)amino-1,3-thiazol-4-yl}-N-methylacetamide
- N-methyl-2-[2-(4-methylsulfonylanilino)-1,3-thiazol-4-yl]acetamide
- F5382-0993
- VU0643027-1
- 2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}-N-methylacetamide
- N-methyl-2-(2-((4-(methylsulfonyl)phenyl)amino)thiazol-4-yl)acetamide
- 1105217-88-6
- AKOS024508268
-
- Inchi: 1S/C13H15N3O3S2/c1-14-12(17)7-10-8-20-13(16-10)15-9-3-5-11(6-4-9)21(2,18)19/h3-6,8H,7H2,1-2H3,(H,14,17)(H,15,16)
- InChI Key: QHXQNCUYQOCUMQ-UHFFFAOYSA-N
- SMILES: C(NC)(=O)CC1=CSC(NC2=CC=C(S(C)(=O)=O)C=C2)=N1
Computed Properties
- Exact Mass: 325.05548370g/mol
- Monoisotopic Mass: 325.05548370g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 125Ų
2-{2-(4-methanesulfonylphenyl)amino-1,3-thiazol-4-yl}-N-methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5382-0993-2μmol |
2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}-N-methylacetamide |
1105217-88-6 | 2μmol |
$85.5 | 2023-09-10 | ||
| Life Chemicals | F5382-0993-5μmol |
2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}-N-methylacetamide |
1105217-88-6 | 5μmol |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5382-0993-10μmol |
2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}-N-methylacetamide |
1105217-88-6 | 10μmol |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5382-0993-20μmol |
2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}-N-methylacetamide |
1105217-88-6 | 20μmol |
$118.5 | 2023-09-10 | ||
| Life Chemicals | F5382-0993-1mg |
2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}-N-methylacetamide |
1105217-88-6 | 1mg |
$81.0 | 2023-09-10 | ||
| Life Chemicals | F5382-0993-2mg |
2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}-N-methylacetamide |
1105217-88-6 | 2mg |
$88.5 | 2023-09-10 | ||
| Life Chemicals | F5382-0993-3mg |
2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}-N-methylacetamide |
1105217-88-6 | 3mg |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5382-0993-4mg |
2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}-N-methylacetamide |
1105217-88-6 | 4mg |
$99.0 | 2023-09-10 | ||
| Life Chemicals | F5382-0993-5mg |
2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}-N-methylacetamide |
1105217-88-6 | 5mg |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5382-0993-10mg |
2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}-N-methylacetamide |
1105217-88-6 | 10mg |
$118.5 | 2023-09-10 |
2-{2-(4-methanesulfonylphenyl)amino-1,3-thiazol-4-yl}-N-methylacetamide Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 2-{2-(4-methanesulfonylphenyl)amino-1,3-thiazol-4-yl}-N-methylacetamide
Professional Introduction to Compound with CAS No. 1105217-88-6 and Product Name: 2-{2-(4-methanesulfonylphenyl)amino-1,3-thiazol-4-yl}-N-methylacetamide
The compound with the CAS number 1105217-88-6 and the product name 2-{2-(4-methanesulfonylphenyl)amino-1,3-thiazol-4-yl}-N-methylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates key pharmacophoric elements that are critical for modulating biological pathways, making it a promising candidate for further investigation in drug discovery.
The core structure of this compound is based on a thiazole scaffold, which is a heterocyclic compound containing sulfur and nitrogen atoms in its ring. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In particular, the presence of a 4-methanesulfonylphenyl group in the molecule introduces a strong electron-withdrawing effect, which can influence the electronic properties and reactivity of the molecule. This feature is particularly relevant in designing molecules that interact with biological targets through electrostatic or hydrogen bonding interactions.
The N-methylacetamide moiety at the terminal position of the molecule provides a polar functional group that can enhance solubility and bioavailability. This is a common strategy in medicinal chemistry to improve pharmacokinetic properties, ensuring that the compound can reach its target site effectively within an organism. The combination of these structural elements makes this compound an intriguing subject for further exploration in the development of novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with high accuracy. Studies have shown that molecules containing thiazole scaffolds can interact with various enzymes and receptors, leading to modulation of cellular processes. For instance, modifications at the 4-position of the thiazole ring have been found to enhance binding affinity to certain protein targets, suggesting that fine-tuning the structure can lead to more potent and selective drug candidates.
The 4-methanesulfonylphenyl group, in particular, has been identified as a key pharmacophore in several lead compounds that have advanced into clinical trials. Its ability to engage in multiple types of non-covalent interactions—such as hydrogen bonding, π-stacking, and electrostatic interactions—makes it a valuable component in drug design. This property is especially relevant for targeting proteins that require multiple interaction points for effective inhibition or activation. The presence of this group in our compound suggests potential applications in treating diseases caused by aberrant protein-protein interactions.
In addition to its structural features, this compound has shown promise in preliminary pharmacological studies. Researchers have demonstrated that derivatives of thiazole containing similar functional groups exhibit significant biological activity against various disease models. For example, studies on related compounds have indicated potential efficacy in inhibiting kinases involved in cancer progression or enzymes implicated in inflammatory responses. While further research is needed to fully elucidate the mechanisms of action of our specific compound, these findings provide a strong rationale for its continued development.
The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The integration of the thiazole core with the 4-methanesulfonylphenyl group and the N-methylacetamide moiety requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and flow chemistry techniques, have made it possible to construct complex molecular architectures more efficiently than ever before. These innovations are crucial for enabling the rapid discovery and development of novel pharmaceuticals.
From a computational perspective, virtual screening methods have been employed to identify potential hits from large libraries of compounds. These approaches leverage machine learning algorithms and databases of known bioactive molecules to predict candidates with high affinity for specific targets. Our compound has emerged as a top candidate based on its predicted binding interactions with several key proteins involved in disease pathways. This computational validation provides a strong foundation for experimental validation through wet-lab studies.
Experimental validation often involves testing the compound's efficacy and safety through cell-based assays and animal models. Preliminary data suggest that this compound exhibits promising activity against relevant biological targets without significant toxicity at tested doses. Such findings are critical for advancing a candidate into more rigorous preclinical studies, which are essential for regulatory approval and eventual clinical use. The combination of computational predictions with experimental validation is a cornerstone of modern drug discovery pipelines.
The broader significance of this compound lies in its potential contribution to addressing unmet medical needs across multiple therapeutic areas. Thiazole derivatives continue to be explored as leads for drugs targeting neurological disorders, infectious diseases, and metabolic conditions. The unique structural features of our compound position it as a versatile scaffold that can be modified further to enhance potency or selectivity for specific indications. Continued research into analogues and derivatives will likely uncover new applications for this class of molecules.
In conclusion, the compound with CAS number 1105217-88-6 and product name 2-{2-(4-methanesulfonylphenyl)amino-1,3-thiazol-4-yl}-N-methylacetamide represents a compelling example of how structural innovation can drive pharmaceutical discovery forward. Its combination of known pharmacophoric elements with novel functional groups makes it an attractive candidate for further development into a therapeutic agent. With ongoing research focused on both synthetic optimization and biological evaluation, this molecule holds significant promise for contributing to future medical breakthroughs.
1105217-88-6 (2-{2-(4-methanesulfonylphenyl)amino-1,3-thiazol-4-yl}-N-methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)